Superior In Vitro Cytotoxicity of OSW-1 Compared to Clinical Anticancer Agents
OSW-1 exhibits 10- to 1000-fold greater in vitro cytotoxic potency than a panel of established clinical anticancer agents across multiple tumor cell lines. Specifically, the IC50 range of OSW-1 is 0.1–0.7 nM, compared to mitomycin C, adriamycin, cisplatin, camptothecin, and paclitaxel, which require concentrations 10–1000 times higher to achieve equivalent cell killing [1].
| Evidence Dimension | In vitro cytotoxicity (IC50) |
|---|---|
| Target Compound Data | 0.1–0.7 nM (IC50 range across multiple malignant tumor cell lines) |
| Comparator Or Baseline | Mitomycin C, adriamycin, cisplatin, camptothecin, paclitaxel |
| Quantified Difference | 10- to 1000-fold more potent (OSW-1 IC50 values are 10-1000x lower) |
| Conditions | Various human malignant tumor cell lines including leukemia HL-60, mouse mastrocarcinoma, human pulmonary adenocarcinoma, human pulmonary large cell carcinoma, and human pulmonary squamous cell carcinoma |
Why This Matters
This extreme potency in vitro establishes OSW-1 as a valuable tool compound for probing cellular pathways at sub-nanomolar concentrations, where off-target effects from high drug concentrations are minimized.
- [1] Zhou, Y., et al. (2005). OSW-1: a natural compound with potent anticancer activity and a novel mechanism of action. Journal of the National Cancer Institute, 97(23), 1781-1785. View Source
